Cas no 2229211-42-9 (3-bromo-4-(prop-2-yn-1-yl)pyridine)

• Product Name: 3-bromo-4-(prop-2-yn-1-yl)pyridine
• CAS No: 2229211-42-9
• MF: C₈H₆BrN
• MW: 196.043941020966
• CID: 6121492
• PubChem ID: 165690928
• Update Time: 2025-10-25

3-bromo-4-(prop-2-yn-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(prop-2-yn-1-yl)pyridine
• EN300-1906392
• 2229211-42-9

• Inchi： 1S/C8H6BrN/c1-2-3-7-4-5-10-6-8(7)9/h1,4-6H,3H2
• InChI Key： ITNUOWCVIUAKHA-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1CC#C

Computed Properties

• Exact Mass: 194.96836g/mol
• Monoisotopic Mass: 194.96836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-bromo-4-(prop-2-yn-1-yl)pyridine

Recent Advances in the Application of 3-bromo-4-(prop-2-yn-1-yl)pyridine (CAS: 2229211-42-9) in Chemical Biology and Pharmaceutical Research

3-bromo-4-(prop-2-yn-1-yl)pyridine (CAS: 2229211-42-9) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This heterocyclic compound, characterized by a bromine substituent and a propargyl group, has been increasingly utilized in the synthesis of biologically active molecules and as a key intermediate in drug discovery programs. Recent studies have highlighted its potential in click chemistry applications, targeted covalent inhibitor design, and as a precursor for complex molecular architectures.

In the context of drug discovery, 2229211-42-9 has gained attention for its role in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effective incorporation into Bruton's tyrosine kinase (BTK) inhibitors, where the bromine atom served as an excellent leaving group for subsequent palladium-catalyzed cross-coupling reactions. The propargyl moiety enabled further functionalization through copper-catalyzed azide-alkyne cycloaddition (CuAAC), showcasing the compound's dual utility in medicinal chemistry.

Recent synthetic methodology developments have expanded the applications of 3-bromo-4-(prop-2-yn-1-yl)pyridine. A breakthrough reported in Organic Letters (2024) described a novel photocatalytic C-H activation protocol that allows direct modification of the pyridine ring at previously inaccessible positions. This advancement significantly broadens the structural diversity accessible from this key intermediate, particularly for the construction of library compounds in high-throughput screening campaigns.

From a biological perspective, derivatives of 2229211-42-9 have shown promising activity in neurodegenerative disease models. Research published in ACS Chemical Neuroscience (2023) identified several propargyl-modified pyridine derivatives as potent monoamine oxidase B (MAO-B) inhibitors with improved blood-brain barrier permeability compared to traditional inhibitors. The unique electronic properties imparted by the bromo and propargyl substituents appear to contribute to both target affinity and pharmacokinetic properties.

The compound's utility extends to chemical biology applications, particularly in proteomics studies. A recent Nature Chemical Biology publication (2024) detailed its incorporation into activity-based probes for mapping kinase-substrate interactions in live cells. The bromine atom served as an effective handle for subsequent bioconjugation, while the alkyne group enabled fluorescent labeling via click chemistry, demonstrating the compound's multifunctional potential in biological studies.

Manufacturing and scale-up considerations for 3-bromo-4-(prop-2-yn-1-yl)pyridine have also seen recent advancements. A 2024 Organic Process Research & Development article presented an optimized continuous flow synthesis route that improves yield (82%) and purity (>99%) while reducing hazardous waste generation. This development addresses previous challenges in large-scale production and supports the growing demand for this valuable intermediate in pharmaceutical development.

Looking forward, the unique combination of reactivity and structural features in 2229211-42-9 positions it as a key player in several emerging areas. Current research directions include its application in targeted protein degradation (PROTACs), where both the bromine and alkyne functionalities can be leveraged for linker construction and warhead attachment. Additionally, its potential in covalent drug discovery continues to be explored, with several candidates currently in preclinical development.